1-(9H-carbazol-9-yl)-3-(N-p-tolylmethylsulfonamido)propan-2-yl acetate

• IUPAC Name: [1-carbazol-9-yl-3-(4-methyl-N-methylsulfonylanilino)propan-2-yl] acetate
• InChI: InChI=1S/C25H26N2O4S/c1-18-12-14-20(15-13-18)27(32(3,29)30)17-21(31-19(2)28)16-26-24-10-6-4-8-22(24)23-9-5-7-11-25(23)26/h4-15,21H,16-17H2,1-3H3
• InChI Key: LMYLRDOJDAMCDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(CC(CN2C3=CC=CC=C3C4=CC=CC=C42)OC(=O)C)S(=O)(=O)C
• Molecular Formula: C25H26N2O4S
• Molecular Weight: 450.6 g/mol

Description

1-(9H-carbazol-9-yl)-3-(N-p-tolylmethylsulfonamido)propan-2-yl acetate is a chemical compound with potential applications in scientific research. This compound is also known as CBP-307, and it is a small molecule inhibitor of the Wnt/β-catenin pathway. The Wnt/β-catenin pathway is a signaling pathway involved in the regulation of cell proliferation, differentiation, and survival. Dysregulation of this pathway has been implicated in several diseases, including cancer and osteoporosis. Therefore, CBP-307 has potential applications in the treatment of these diseases.

Scientific Research Applications

Novel Labeling Reagent for Fatty Acids

A novel labeling reagent, 1-(9H-carbazol-9-yl) propan-2-yl-methanesulfonate (CPMS), was synthesized and successfully applied for the HPLC determination of fatty acids in traditional Chinese herb Notopterygium forbesii Boiss. This reagent, due to its efficient reaction with fatty acids and excellent fluorescence properties, demonstrates potential for the trace analysis of fatty acids and other carboxylic acids in complex samples (Zhang et al., 2012).

Antifungal Activity of Carbazole Hybrids

Novel 1,2,3-triazolyl β-hydroxy alkyl/carbazole hybrid molecules were synthesized and evaluated as antifungal agents. One specific compound demonstrated significant antifungal activity against various fungal strains, offering a new direction for the development of antifungal drugs. The interaction with the Mycobacterium P450DM enzyme and the importance of hydrogen bonding in the active site were highlighted, indicating the potential of these compounds as lead antifungal agents (Rad et al., 2016).

Schiff Bases in Neurodegenerative Disease Research

Schiff bases derived from (2RS)-2-(6-chloro-9H-carbazol-2-yl)propanehydrazide were synthesized and evaluated for their potential in treating neurodegenerative diseases, particularly Alzheimer’s disease. The study employed bioinformatics and computational pharmacological methods to predict their binding to therapeutic targets, indicating that these compounds possess drug-like features suitable for neuropsychiatric drug development (Avram et al., 2021).